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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the Iron-Terbium (Fe-Tb) binary

phase diagram, a critical tool for understanding the relationships between composition,

temperature, and the stable phases of Fe-Tb alloys. This information is essential for the design

and development of materials with specific magnetic and structural properties.

The Fe-Tb Phase Diagram: A Visual Representation
The Fe-Tb binary phase diagram describes the thermodynamic equilibrium states of the alloy

system as a function of temperature and composition. The diagram is characterized by several

intermetallic compounds and a series of invariant reactions, including eutectic and peritectic

transformations.

Invariant Reactions in the Fe-Tb System
The key invariant reactions, where three phases are in equilibrium, are summarized in the table

below. These reactions dictate the solidification behavior and microstructure of Fe-Tb alloys.
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Reaction
Type

Temperatur
e (°C)

Liquid
Compositio
n (at. % Tb)

Solid Phase
1 (at. % Tb)

Solid Phase
2 (at. % Tb)

Resulting
Phase

Peritectic ~1437 ~5.0 δ-Fe - γ-Fe

Peritectic ~1293 ~18.5 γ-Fe - Fe₁₇Tb₂

Peritectic ~1287 ~21.0 Fe₁₇Tb₂ - Fe₂₃Tb₆

Peritectic ~1252 ~25.5 Fe₂₃Tb₆ - Fe₃Tb

Peritectic ~1227 ~34.0 Fe₃Tb - Fe₂Tb

Eutectic ~865 ~68.0 - -
Fe₂Tb + (β-

Tb)

Eutectoid ~1284 - (β-Tb) - (α-Tb)

Crystallographic Data of Fe-Tb Intermetallic
Compounds
The Fe-Tb system forms several stable intermetallic compounds, each with a distinct crystal

structure that influences its material properties. The crystallographic data for these phases are

crucial for phase identification and computational modeling.

Phase
Pearson
Symbol

Space
Group

Prototype a (Å) b (Å) c (Å)

Fe₁₇Tb₂ hP38 P6₃/mmc Th₂Ni₁₇ 8.46 8.46 8.32

Fe₂₃Tb₆ cF116 Fm-3m Th₆Mn₂₃ 12.19 12.19 12.19

Fe₃Tb hR36 R-3m PuNi₃ 5.16 5.16 24.58

Fe₂Tb cF24 Fd-3m MgCu₂ 7.35 7.35 7.35

Experimental Determination of the Fe-Tb Phase
Diagram
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The determination of a binary phase diagram like that of Fe-Tb is a meticulous process

involving a combination of experimental techniques to identify phase boundaries and invariant

reactions.

Experimental Workflow
The following diagram illustrates a typical workflow for the experimental determination of a

binary phase diagram.
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Experimental Workflow for Phase Diagram Determination

Sample Preparation

Thermal Analysis

Microstructural and Phase Analysis

Data Analysis and Diagram Construction

High-Purity Element Weighing

Arc Melting in Inert Atmosphere

Homogenization Annealing

Differential Thermal Analysis (DTA) / Differential Scanning Calorimetry (DSC)

Scanning Electron Microscopy (SEM) with Energy Dispersive X-ray Spectroscopy (EDS)

Identification of Phase Transition Temperatures

X-ray Diffraction (XRD) Electron Probe Microanalysis (EPMA)

Determination of Phase Compositions

Construction of the Phase Diagram

Click to download full resolution via product page

Caption: A flowchart illustrating the key steps in the experimental determination of a binary

phase diagram.
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Detailed Methodologies
4.2.1. Sample Preparation:

Alloy Synthesis: A series of alloys with varying Fe and Tb compositions are prepared from

high-purity (typically >99.9%) starting materials. The elements are weighed precisely and

melted together in an arc furnace under a high-purity argon atmosphere to prevent oxidation.

To ensure homogeneity, the resulting alloy buttons are typically flipped and re-melted several

times.

Homogenization: The as-cast alloys are sealed in quartz ampoules under a partial pressure

of argon and subjected to a long-term annealing at a high temperature (below the solidus) for

an extended period (e.g., several weeks). This process aims to achieve a state of

thermodynamic equilibrium by eliminating compositional segregation that occurs during

solidification.

4.2.2. Thermal Analysis:

Differential Thermal Analysis (DTA) and Differential Scanning Calorimetry (DSC): These

techniques are employed to determine the temperatures of phase transformations (e.g.,

melting, eutectic, and peritectic reactions). A small, representative sample of the

homogenized alloy is heated and cooled at a controlled rate, and the temperature difference

between the sample and a reference material is measured. Endothermic and exothermic

events, corresponding to phase transitions, are detected as peaks on the resulting

thermogram.

4.2.3. Microstructural and Compositional Analysis:

Scanning Electron Microscopy (SEM) and Energy-Dispersive X-ray Spectroscopy (EDS):

After quenching from the annealing temperature, the microstructure of the alloys is examined

using SEM. This allows for the visualization of the different phases present. EDS is used to

determine the elemental composition of each phase, providing crucial data points for the

construction of the phase diagram.

X-ray Diffraction (XRD): XRD analysis is performed on powdered samples to identify the

crystal structures of the phases present at different compositions and temperatures. The
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resulting diffraction patterns are compared with known crystallographic data to confirm the

identity of the phases.

Electron Probe Microanalysis (EPMA): For more precise compositional analysis of the

phases, EPMA is utilized. This technique offers higher accuracy and spatial resolution than

EDS, which is critical for determining the exact compositions of phases in equilibrium.

4.2.4. Phase Diagram Construction:

The data obtained from the various analytical techniques are compiled to construct the Fe-Tb

binary phase diagram. The transition temperatures from DTA/DSC are plotted, and the phase

compositions from EDS and EPMA are used to define the phase boundaries. The

crystallographic information from XRD confirms the identity of the solid phases within their

respective regions of the diagram. The final phase diagram is a graphical representation of the

equilibrium state of the Fe-Tb system under different conditions.

Logical Relationships in Phase Diagram
Determination
The determination of a phase diagram relies on the logical interplay between different

experimental observations.

Logical Relationships in Phase Diagram Construction
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Caption: A diagram illustrating the logical flow from experimental data to the final phase

diagram.

To cite this document: BenchChem. [An In-depth Technical Guide to the Fe-Tb Binary Phase
Diagram]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15486611#fe-tb-binary-phase-diagram-explained]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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